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Compound of Interest

Compound Name: (Asp)2-Rhodamine 110

CAS No.: 30378-58-6

Cat. No.: B1206592

Get Quote

Rhodamine 110 (R110), a xanthene-based dye, serves as a highly effective pro-fluorophore in

the development of sensitive substrates for detecting protease activity.[1] These substrates are

invaluable tools in basic research and high-throughput screening (HTS) for drug discovery.

Their mechanism relies on the principle of fluorescence quenching. When peptide sequences

are covalently linked to the amino groups of R110, the molecule is locked in a non-fluorescent

form.[2] Upon enzymatic cleavage of the peptide by a target protease, the highly fluorescent

Rhodamine 110 is released, generating a signal that can be readily quantified.[3]

Mechanism of Action and Substrate Design
R110-based substrates are typically designed in two main configurations: bis-amide and mono-

amide derivatives.

Bis-amide (Symmetric) Substrates: In this design, two identical peptide chains are attached

to both amino groups of the R110 core.[4] This configuration ensures efficient fluorescence

quenching in the substrate state. Enzymatic cleavage is a two-step process: the first

cleavage yields a fluorescent mono-amide intermediate, and the second cleavage releases

the free R110, which is even more fluorescent.[2][3] While this design offers a significant
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increase in fluorescence upon complete hydrolysis (a factor of ~3500 for the first cleavage),

the two-step reaction complicates the determination of accurate kinetic parameters.[4][5] The

kinetic values (Km and kcat) obtained with these substrates are often considered "apparent"

values.[6]

Mono-amide (Asymmetric) Substrates: To overcome the kinetic complexities of bis-amide

substrates, asymmetric designs have been developed. In these substrates, one amino group

of R110 is linked to the target peptide sequence, while the other is blocked with a non-

hydrolyzable group (e.g., D-proline or morpholinecarbonyl).[4][5] This results in a single

cleavage event to release a fluorescent product, simplifying kinetic analysis and allowing for

a more accurate determination of Km and kcat.[5][6]

The fluorescence of the resulting R110 product is characterized by excitation and emission

maxima around 498 nm and 521 nm, respectively, similar to fluorescein.[2] A key advantage

over dyes like fluorescein is that the fluorescence intensity of R110 is stable over a wide pH

range (3-9).[2]

Performance Comparison of R110-Based Substrates
The specificity of an R110-based substrate is determined by the peptide sequence attached to

the fluorophore. A wide variety of substrates have been developed to target specific proteases

involved in numerous biological processes.
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Substrate Name Peptide Sequence Target Enzyme(s) Notes

Caspase Substrates

(Z-DEVD)₂-R110

Z-Asp(OMe)-

Glu(OMe)-Val-

Asp(OMe)

Caspase-3, Caspase-

7[7][8]

Widely used for

apoptosis assays.[3]

(Asp)₂-R110 Aspartic Acid Caspases[9]

A simple substrate for

detecting general

caspase activity.

Z-DEVD-R110-(D-

Pro)

Z-Asp(OMe)-

Glu(OMe)-Val-

Asp(OMe)

Caspase-3[4]
Asymmetric design for

simpler kinetics.

Serine Protease

Substrates

(CBZ-Arg)₂-R110

(BZAR)
Z-Arginine

General Serine

Proteases[2][3]

(CBZ-Ile-Pro-Arg)₂-

R110 (BZiPAR)

Z-Isoleucine-Proline-

Arginine

Serine Proteases

(e.g., Trypsin)[2]

Allows for direct and

continuous monitoring

of enzyme turnover.[2]

(p-tosyl-Gly-Pro-Arg)₂-

R110

Tosyl-Glycine-Proline-

Arginine
Thrombin[3]

Selective substrate for

a key coagulation

enzyme.

Cysteine Protease

Substrates

(CBZ-Phe-Arg)₂-R110
Z-Phenylalanine-

Arginine

Cathepsin B,

Cathepsin L[2][3]

Used for flow

cytometric analysis of

cysteine proteases.[3]

Ubiquitin-R110-

Glycine
Ubiquitin

Deubiquitinating

Proteases (DUBs)[10]

[11]

A tool for studying

ubiquitin signaling and

screening DUB

inhibitors.[10]
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Proteasome

Substrates

Succ-LLVY-R110

Succinyl-Leucine-

Leucine-Valine-

Tyrosine

Proteasome

(Chymotrypsin-like

activity)[12]

Used for monitoring

proteasome activity.

Matrix

Metalloproteinase

(MMP) Substrates

K*PAGLLGC-CONH₂
Pro-Ala-Gly-Leu-Leu-

Gly
MMP-2, MMP-9[13]

Peptide length is

critical for specificity.

[13]

Note: Kinetic parameters (Km, kcat) are highly dependent on specific assay conditions (pH,

buffer, temperature) and are often not reported consistently across literature. Researchers

should determine these values under their specific experimental conditions.

Comparison with Alternative Fluorophores
Rhodamine 110 offers several advantages over other commonly used fluorophores for

protease assays. Its substrates are reported to be 50- to 300-fold more sensitive than

analogous coumarin-based substrates.[2][3]
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Fluorophore
Typical
Excitation
(nm)

Typical
Emission (nm)

Key
Advantages

Key
Limitations

Rhodamine 110

(R110)
~498 ~521

High sensitivity,

high quantum

yield,

photostable,

fluorescence is

pH-insensitive

(pH 3-9).[2][14]

Bis-amide

versions have

complex kinetics.

[5]

7-

Aminocoumarin

(AMC)

~350-380 ~430-460

Widely used,

good for

multiplexing with

green/red

fluorophores.

Lower sensitivity

compared to

R110, potential

for interference

from

autofluorescence

at UV excitation.

[4]

Fluorescein ~490 ~520
Low cost, easy to

synthesize.

Prone to

photobleaching,

fluorescence is

pH-sensitive.[14]

Dabcyl/Edans

(FRET Pair)
~336 (Edans) ~490 (Edans)

Used in FRET-

based assays for

continuous

monitoring.[15]

Sensitivity can

be lower than

single-

fluorophore

release assays.

Experimental Protocols
General Protocol for In Vitro Protease Activity Assay
This protocol provides a general framework for measuring protease activity using a bis-amide

R110 substrate.
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Reagent Preparation:

Substrate Stock Solution: Prepare a 5-10 mM stock solution of the R110-peptide substrate

in anhydrous dimethylsulfoxide (DMSO) or dimethylformamide (DMF). Store desiccated at

-20°C, protected from light.[2]

Assay Buffer: A common buffer is 10-50 mM Tris or HEPES, pH 7.5. Specific enzymes

may require additions like CaCl₂ for MMPs or DTT for caspases.[2][13]

Enzyme Solution: Prepare a stock solution of the purified enzyme in a suitable buffer and

determine its concentration.

Assay Procedure:

Dilute the substrate stock solution into the assay buffer to the desired final concentration

(e.g., 10-100 µM). Prepare this solution just prior to use.[7]

Pipette the substrate-buffer mix into the wells of a microplate (black plates are

recommended to reduce background).

Initiate the reaction by adding a small volume of the enzyme solution to each well.

Immediately place the plate in a fluorescence microplate reader.

Data Acquisition and Analysis:

Measure the increase in fluorescence over time at an excitation wavelength of ~498 nm

and an emission wavelength of ~521 nm.

Calculate the initial reaction velocity (V₀) from the linear portion of the fluorescence versus

time plot.

For kinetic analysis, repeat the assay with varying substrate concentrations to determine

Km and Vmax using Michaelis-Menten or Lineweaver-Burk plots.[16]

Note: When using bis-amide substrates, interpretation is simplest if less than 15% of the

substrate is hydrolyzed, as the fluorescence increase is primarily due to the formation of

the mono-amide product.[2]
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Protocol for Cell-Based Caspase-3/7 Apoptosis Assay
This protocol is adapted from commercially available kits for measuring apoptosis.[8]

Cell Plating: Plate cells in a black, clear-bottom 96-well plate at a density of at least 100,000

cells per well in 50 µL of culture medium.[8]

Apoptosis Induction: Treat cells with the desired apoptosis-inducing agent. Include untreated

wells as a negative control.

Reagent Preparation: Prepare the Assay Reagent by diluting the (Z-DEVD)₂-R110 substrate

into a supplied cell lysis/assay buffer.[8]

Assay Procedure: Add 50 µL of the Assay Reagent directly to the 50 µL of cells in culture

medium in each well.

Incubation: Gently mix the plate on a shaker for 30 seconds and incubate at room

temperature for 30 minutes to several hours, protected from light.[17]

Measurement: Measure the fluorescence using an appropriate filter set (Ex/Em: ~496/520

nm).[8] The fluorescence signal is proportional to the amount of caspase-3/7 activity in the

sample.

Visualizing Workflows and Mechanisms
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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